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Compound of Interest

Compound Name: D-Gluconolactone

Cat. No.: B073215 Get Quote

Essential Safety and Handling Guide for D-
Gluconolactone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling D-Gluconolactone in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this substance.

Personal Protective Equipment (PPE) and Safety
Measures
When handling D-Gluconolactone, a crystalline powder, adherence to proper personal

protective equipment protocols is crucial to minimize exposure and ensure personal safety. The

primary routes of exposure are inhalation of dust, and contact with skin and eyes.[1] Although

not classified as a hazardous substance, good laboratory practices should always be observed.

[2]

Recommended Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b073215?utm_src=pdf-interest
https://www.benchchem.com/product/b073215?utm_src=pdf-body
https://www.benchchem.com/product/b073215?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/G1165_AGHS.pdf
https://kingofchemicals.com/gluconolactonesupplier.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Standard/Reference

Eye/Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.

EN 166 (EU) or NIOSH (US)

approved.[3]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile), and a lab coat or

impervious clothing.

EU Directive 89/686/EEC and

the standard EN 374.[3]

Respiratory Protection

An effective dust mask or a

NIOSH-approved respirator

with a dust filter is

recommended when dust

generation is likely.

Use in a well-ventilated area.

[1]

Operational Plan: From Handling to Disposal
A systematic approach to handling D-Gluconolactone is essential for maintaining a safe

laboratory environment. The following step-by-step guide outlines the key procedures.

1. Preparation and Handling:

Ensure adequate ventilation in the work area.[1][3]

Inspect all PPE for integrity before use.

Avoid the formation of dust and aerosols during handling.[3]

Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly after handling the substance.[3][4]

2. Storage:

Store in a tightly closed, original container.[1][3]

Keep in a cool, dry, and well-ventilated place.[1][3]
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Protect from moisture and light.[2][5]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

3. Accidental Release Measures:

Minor Spills:

Clean up spills immediately to prevent dust generation.[4]

Use dry clean-up procedures such as sweeping or shoveling.[4]

Place the collected material into a suitable, labeled container for disposal.[4]

Major Spills:

Evacuate personnel from the area and move upwind.[3][4]

Ensure adequate ventilation and remove all sources of ignition.[3]

Prevent the spillage from entering drains or waterways.[3][4]

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention if irritation persists.[5]

Skin Contact: Wash off immediately with soap and plenty of water. Remove any

contaminated clothing.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[5]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards.[5][6]

5. Disposal Plan:

Dispose of waste material in accordance with federal, state, and local regulations.[1][4]
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Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[5]

Empty containers should be taken for local recycling, recovery, or waste disposal.[1]
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Workflow for Handling and Disposal of D-Gluconolactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

